Cas no 105827-63-2 (1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl-)
105827-63-2 structure
Product Name:1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl-
CAS No:105827-63-2
MF:C9H12O2
MW:152.190382957458
CID:126860
PubChem ID:14110033
Update Time:2025-04-18
1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl-
- 1,3-Cyclohexadiene-1-carboxylicacid,2,4-dimethyl-(9CI)
- SCHEMBL10865743
- 105827-63-2
- DTXSID10555975
- 2,4-Dimethylcyclohexa-1,3-diene-1-carboxylic acid
-
- Inchi: 1S/C9H12O2/c1-6-3-4-8(9(10)11)7(2)5-6/h5H,3-4H2,1-2H3,(H,10,11)
- InChI Key: RJIPRQMBMSQNJP-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)C=C(C)CC1)=O
Computed Properties
- Exact Mass: 152.083729621g/mol
- Monoisotopic Mass: 152.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 2.12760
1,3-Cyclohexadiene-1-carboxylicacid, 2,4-dimethyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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